Cas no 1105229-75-1 (N-4-(diethylamino)phenyl-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide)

• Product Name: N-4-(diethylamino)phenyl-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide
• CAS No: 1105229-75-1
• Molecular Formula: C₁₈H₂₄N₄O₃
• Molecular Weight: 344.408164024353
• CID: 6397329
• PubChem ID: 30865467

N-4-(diethylamino)phenyl-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide Properties

Names and Identifiers

• N-4-(diethylamino)phenyl-3-(6-methyl-2,4-dioxo-1,2,3,4-tetrahydropyrimidin-5-yl)propanamide
• N-[4-(diethylamino)phenyl]-3-(6-methyl-2,4-dioxo-1H-pyrimidin-5-yl)propanamide
• AKOS024267707
• F5521-0106
• 1105229-75-1

• InChIKey： PCSCKNLLQKLVPS-UHFFFAOYSA-N
• Inchi： 1S/C18H24N4O3/c1-4-22(5-2)14-8-6-13(7-9-14)20-16(23)11-10-15-12(3)19-18(25)21-17(15)24/h6-9H,4-5,10-11H2,1-3H3,(H,20,23)(H2,19,21,24,25)
• SMILES： C(NC1=CC=C(N(CC)CC)C=C1)(=O)CCC1=C(C)NC(=O)NC1=O

Computed Properties

• Exact Mass: 344.18484064g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 344.18484064g/mol
• Heavy Atom Count: 25
• Complexity: 547
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Topological Polar Surface Area: 90.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides